Cas no 290-04-0 (2H-1,3-Oxazine)
2H-1,3-Oxazine structure
Product name:2H-1,3-Oxazine
2H-1,3-Oxazine Chemical and Physical Properties
Names and Identifiers
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- 2H-1,3-Oxazine
- 1,3-oxazine
- DTXSID40574159
- 290-04-0
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- Inchi： InChI=1S/C4H5NO/c1-2-5-4-6-3-1/h1-3H,4H2
- InChI Key： KGWNRZLPXLBMPS-UHFFFAOYSA-N
- SMILES： O1C=CC=NC1
Computed Properties
- Exact Mass: 83.03715
- Monoisotopic Mass: 83.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 85.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6Ų
- XLogP3: -0.3
Experimental Properties
- PSA: 21.59
2H-1,3-Oxazine Related Literature
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1. 564. Heterocyclic syntheses with malonyl chloride. Part VII. Dihydropyrano[3,4-e]-1,3-oxazines from isocyanates, and their degradation to dihydro-2,4-dioxo-1,3-oxazines and thence conversion into pyridonesM. Aslam Butt,J. A. Elvidge,Arthur Brian Foster J. Chem. Soc. 1963 3069
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Geoffroy Hervé Lonca,Ciputra Tejo,Hui Ling Chan,Shunsuke Chiba,Fabien Gagosz Chem. Commun. 2017 53 736
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3. Chemistry of ethyl 2-{[t-butoxycarbonyl(methyl)amino]methyl}-3-hydroxy-3-phenyl (or 3-vinyl)propionate: mechanistic considerations in the formation of tetrahydro-1,3-oxazin-2-onesTakushi Kurihara,Yoshitaka Matsubara,Shinya Harusawa,Ryuji Yoneda J. Chem. Soc. Perkin Trans. 1 1991 3177
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Fathy A. Behery,Asmaa A. Sallam,Khalid A. El Sayed Med. Chem. Commun. 2012 3 1309
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Sudipta Ponra,K. C. Majumdar RSC Adv. 2016 6 37784
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